Cas no 2138402-20-5 (2-(4-amino-1H-imidazol-1-yl)butanenitrile)

• Product Name: 2-(4-amino-1H-imidazol-1-yl)butanenitrile
• CAS No: 2138402-20-5
• MF: C₇H₁₀N₄
• MW: 150.1811003685
• CID: 6223275
• PubChem ID: 165463166
• Update Time: 2025-06-12

2-(4-amino-1H-imidazol-1-yl)butanenitrile Chemical and Physical Properties

Names and Identifiers

• EN300-783441
• 2-(4-amino-1H-imidazol-1-yl)butanenitrile
• 2138402-20-5

• Inchi： 1S/C7H10N4/c1-2-6(3-8)11-4-7(9)10-5-11/h4-6H,2,9H2,1H3
• InChI Key： ZABXYJYGFUBOTH-UHFFFAOYSA-N
• SMILES： N1(C=NC(=C1)N)C(C#N)CC

Computed Properties

• Exact Mass: 150.090546336g/mol
• Monoisotopic Mass: 150.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 67.6Ų

Additional information on 2-(4-amino-1H-imidazol-1-yl)butanenitrile

Introduction to 2-(4-amino-1H-imidazol-1-yl)butanenitrile (CAS No. 2138402-20-5)

2-(4-amino-1H-imidazol-1-yl)butanenitrile, identified by the CAS number 2138402-20-5, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, featuring a nitrile group and an imidazole moiety, has garnered attention due to its potential applications in drug discovery and molecular biology. The structural composition of 2-(4-amino-1H-imidazol-1-yl)butanenitrile positions it as a versatile intermediate, capable of serving as a building block for more complex synthetic pathways.

The imidazole ring in this compound is particularly noteworthy, as imidazole derivatives are widely recognized for their biological activity. Imidazole-based structures are prevalent in natural products and pharmaceuticals, often exhibiting antimicrobial, antiviral, and anti-inflammatory properties. The presence of the 4-amino group further enhances the reactivity of the molecule, allowing for diverse chemical modifications and functionalizations. These features make 2-(4-amino-1H-imidazol-1-yl)butanenitrile a valuable asset in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The nitrile group in 2-(4-amino-1H-imidazol-1-yl)butanenitrile is particularly interesting from a mechanistic standpoint, as nitriles can undergo hydrolysis to form carboxylic acids or can be reduced to primary amides. This dual functionality provides researchers with multiple avenues for structural diversification and optimization.

One of the most compelling aspects of 2-(4-amino-1H-imidazol-1-yl)butanenitrile is its potential role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. By leveraging the reactivity of the imidazole and amino groups, researchers can design molecules that selectively inhibit specific kinases, thereby disrupting aberrant signaling networks.

Recent studies have highlighted the importance of imino acid derivatives in drug discovery. Imino acids, such as those found in 2-(4-amino-1H-imidazol-1-yl)butanenitrile, offer unique structural motifs that can be incorporated into peptidomimetics and other pharmacophores. These derivatives often exhibit improved metabolic stability and binding affinity compared to their peptide counterparts, making them attractive candidates for drug development.

The synthesis of 2-(4-amino-1H-imidazol-1-yl)butanenitrile involves multi-step organic transformations, starting from readily available precursors. The key steps typically include condensation reactions to form the imine intermediate, followed by reduction to yield the desired nitrile compound. Advances in catalytic methods have enabled more efficient and scalable syntheses, reducing the environmental impact and cost associated with production.

In addition to its pharmaceutical applications, 2-(4-amino-1H-imidazol-1-yl)butanenitrile has shown promise in materials science. The combination of electronic and steric properties provided by its structure makes it a candidate for use in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. The ability to functionalize both the imidazole and nitrile moieties allows for fine-tuning of electronic properties, enabling the design of materials with specific optoelectronic characteristics.

The growing interest in bioconjugation strategies has also placed compounds like 2-(4-amino-1H-imidazol-1-yl)butanenitrile in the spotlight. Bioconjugation involves linking small organic molecules to biomolecules such as antibodies or peptides to enhance their therapeutic efficacy or diagnostic capabilities. The reactive sites on this compound make it an excellent candidate for such conjugation reactions, opening up possibilities for targeted therapies and imaging agents.

As research continues to evolve, the applications of 2-(4-amino-1H-imidazol-1-yl)butanenitrile are likely to expand further. The intersection of medicinal chemistry with computational methods has accelerated the discovery process, allowing researchers to predict novel derivatives with enhanced activity profiles. High-throughput screening techniques combined with machine learning algorithms are being employed to identify promising candidates for further development.

The future prospects for CAS No. 2138402-20-5 are bright, with ongoing investigations into its role in addressing unmet medical needs. Whether used as an intermediate in drug synthesis or as a standalone therapeutic agent, this compound exemplifies the innovative spirit driving modern chemical biology research. Its unique structural features and reactivity profile ensure that it will remain a relevant and valuable component in both academic and industrial settings.